Cas no 957513-81-4 (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methylbutanoic acid)

• Product Name: 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methylbutanoic acid
• CAS No: 957513-81-4
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD08056125
• CID: 3078309
• PubChem ID: 6483822
• Update Time: 2025-04-21

2-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methylbutanoic acid
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-3-methylbutanoicacid
• HNB51381
• 2-(3,5-Dimethyl-pyrazol-1-yl)-3-methyl-butyric acid
• 2-(3,5-dimethylpyrazol-1-yl)-3-methylbutanoic acid
• AKOS000166530
• STL414558
• EN300-92562
• AKOS016345307
• Z285571600
• 957513-81-4

• MDL： MFCD08056125
• Inchi： 1S/C10H16N2O2/c1-6(2)9(10(13)14)12-8(4)5-7(3)11-12/h5-6,9H,1-4H3,(H,13,14)
• InChI Key： PQVPFTNOPVBDTO-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 196.121177757Da
• Monoisotopic Mass: 196.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

2-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methylbutanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives